N-(1,5-dimethyl-1H-pyrazol-4-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-(1,5-dimethylpyrazol-4-yl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C14H17N3O3/c1-9-13(8-15-17(9)2)16-14(18)10-5-11(19-3)7-12(6-10)20-4/h5-8H,1-4H3,(H,16,18)
• InChI Key: SNBKXPQZDAKFLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

N-(1,5-dimethyl-1H-pyrazol-4-yl)-3,5-dimethoxybenzamide is a chemical compound that belongs to the class of pyrazole derivatives Pyrazoles are known for their diverse pharmacological properties and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,5-dimethyl-1H-pyrazol-4-yl)-3,5-dimethoxybenzamide typically involves the reaction of 1,5-dimethyl-1H-pyrazole with 3,5-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using column chromatography to obtain the desired compound in high yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, the purification steps may involve advanced techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(1,5-dimethyl-1H-pyrazol-4-yl)-3,5-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzamides with different functional groups.

Scientific Research Applications

N-(1,5-dimethyl-1H-pyrazol-4-yl)-3,5-dimethoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1,5-dimethyl-1H-pyrazol-4-yl)-3,5-dimethoxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The exact molecular pathways involved depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(1,5-dimethyl-1H-pyrazol-4-yl)methylamine
• N-(1,5-dimethyl-1H-pyrazol-4-yl)thiourea
• N-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-4-nitro-1H-pyrazole-3-carboxamide

Uniqueness

N-(1,5-dimethyl-1H-pyrazol-4-yl)-3,5-dimethoxybenzamide stands out due to its unique combination of the pyrazole ring and the dimethoxybenzamide moiety. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for various research applications. Its ability to undergo diverse chemical reactions and its potential therapeutic properties further enhance its significance in scientific research.